2H-Pyran-2,2-dicarboxylic acid, 3,6-dihydro-4,5-dimethyl-, diethyl ester

• CAS No.: 24588-60-1
• Molecular Formula: C13H20O5
• Molecular Weight: 256.29 g/mol
• IUPAC Name: diethyl 3,4-dimethyl-2,5-dihydropyran-6,6-dicarboxylate
• InChI: InChI=1S/C13H20O5/c1-5-16-11(14)13(12(15)17-6-2)7-9(3)10(4)8-18-13/h5-8H2,1-4H3
• InChI Key: NWTYARCPCYPHDQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC(=C(CO1)C)C)C(=O)OCC

Description

2H-Pyran-2,2-dicarboxylic acid, 3,6-dihydro-4,5-dimethyl-, diethyl ester is a useful research compound. Its molecular formula is C13H20O5 and its molecular weight is 256.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Part A. The method of Bonjouklian and Ruden, J. Org. Chem., v. 42, p. 4095 (1977), was used here. Thus, a solution of diethylketomalonate (10.0 mL, 65.6 mmol) and 2,3-dimethyl-1,3-butadiene (16.3 mmol, 144 mmol) in acetonitrile (22 mL) was heated in a sealed tube at 140° C. for 6 hours. The contents of the tube was cooled, extracted with methylene chloride washing, evaporated and separated by flash chromatography (1:9 ethyl acetate-hexane) to afford diethyl 3,6-dihydro-4,5-dimethyl-2H-pyran-2,2-dicarboxylate as an oil (13.6 g, 53.1 mmol, 81%). 1H NMR (CDCl3): δ 4.26 (4H, q, J=7.0 Hz); 4.15 (2H, br s); 2.57 (2H, br s); 1.69 (3H, s); 1.51 (3H, s); 1.28 (6H, t, J=7.0 Hz). Mass spectrum (NH3 -CI/DDIP): m/z 275 (14%); 274 (100%); 257 (23%); 183 (1%).